Cas no 1021040-14-1 (3-ethyl-8-(2-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione)

• Product Name: 3-ethyl-8-(2-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• CAS No: 1021040-14-1
• MF: C₁₆H₁₈FN₃O₃
• MW: 319.330827236176
• CID: 6026233
• PubChem ID: 42065031
• Update Time: 2025-07-17

3-ethyl-8-(2-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 3-ethyl-8-(2-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione
• 1,3,8-Triazaspiro[4.5]decane-2,4-dione, 3-ethyl-8-(2-fluorobenzoyl)-
• F2240-0171
• 1021040-14-1
• AKOS024630606

• Inchi： 1S/C16H18FN3O3/c1-2-20-14(22)16(18-15(20)23)7-9-19(10-8-16)13(21)11-5-3-4-6-12(11)17/h3-6H,2,7-10H2,1H3,(H,18,23)
• InChI Key： VSTKVNBBONFOAM-UHFFFAOYSA-N
• SMILES： N1C2(CCN(C(=O)C3=CC=CC=C3F)CC2)C(=O)N(CC)C1=O

Computed Properties

• Exact Mass: 319.13321961g/mol
• Monoisotopic Mass: 319.13321961g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 517
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 69.7Ų

Experimental Properties

• Density: 1.37±0.1 g/cm3(Predicted)
• pka: 9.97±0.20(Predicted)

Additional information on 3-ethyl-8-(2-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione

Comprehensive Overview of 3-ethyl-8-(2-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021040-14-1)

The compound 3-ethyl-8-(2-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione (CAS No. 1021040-14-1) is a structurally unique and pharmacologically significant molecule. Its spirocyclic framework and fluorobenzoyl moiety make it a subject of interest in medicinal chemistry and drug discovery. Researchers and pharmaceutical developers are increasingly focusing on such heterocyclic compounds due to their potential applications in targeting neurological and metabolic disorders, aligning with current trends in precision medicine and small-molecule therapeutics.

One of the key features of 3-ethyl-8-(2-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione is its spiro[4.5]decane core, which contributes to its three-dimensional complexity and binding affinity. This structural motif is often explored in the design of CNS-active drugs, as it can enhance blood-brain barrier penetration—a critical factor in treating conditions like Alzheimer's disease and depression. The inclusion of a 2-fluorobenzoyl group further modulates its electronic properties, potentially improving its interaction with biological targets such as G-protein-coupled receptors (GPCRs) or enzyme inhibitors.

In recent years, the demand for fluorinated compounds like 3-ethyl-8-(2-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione has surged, driven by their enhanced metabolic stability and bioavailability. Fluorination is a common strategy in drug optimization, as evidenced by the rise of fluorine-containing drugs in clinical pipelines. This compound’s ethyl substitution at the 3-position also offers insights into structure-activity relationships (SAR), a topic frequently searched by chemists and pharmacologists.

From a synthetic perspective, CAS No. 1021040-14-1 presents challenges and opportunities in organic synthesis. Its triazaspiro skeleton requires efficient methodologies for ring closure and functionalization, making it a valuable case study for cascade reactions or multicomponent syntheses. These techniques are highly relevant to industries focusing on green chemistry and atom economy, addressing environmental concerns in pharmaceutical manufacturing.

The compound’s potential applications extend to kinase inhibition and neuroprotection, areas of high interest in biomedical research. For instance, its dione functionality could chelate metal ions or interact with catalytic sites, a mechanism explored in cancer therapeutics. Such properties align with trending searches on targeted therapy and personalized medicine, reflecting its relevance to contemporary healthcare challenges.

In summary, 3-ethyl-8-(2-fluorobenzoyl)-1,3,8-triazaspiro[4.5]decane-2,4-dione exemplifies the intersection of structural innovation and therapeutic potential. Its study contributes to broader discussions on drug design, fluorine chemistry, and spirocyclic scaffolds, making it a compelling subject for both academic and industrial research.